Cas no 1396850-00-2 (N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396850-00-2
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 5957768
• PubChem ID: 71791333
• Update Time: 2025-06-29

N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)tetrazole-5-carboxamide
• N-(2,2-dimethoxyethyl)-2-(p-tolyl)-2H-tetrazole-5-carboxamide
• 1396850-00-2
• F6237-0491
• VU0538781-1
• AKOS024541286

• Inchi： 1S/C13H17N5O3/c1-9-4-6-10(7-5-9)18-16-12(15-17-18)13(19)14-8-11(20-2)21-3/h4-7,11H,8H2,1-3H3,(H,14,19)
• InChI Key： AUQMIPVVEXOKPI-UHFFFAOYSA-N
• SMILES： O(C)C(CNC(C1N=NN(C2C=CC(C)=CC=2)N=1)=O)OC

Computed Properties

• Exact Mass: 291.13313942g/mol
• Monoisotopic Mass: 291.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396850-00-2)

N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396850-00-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a tetrazole core and a carboxamide functional group, combined with an alkoxy side chain and a substituted aromatic ring, makes this compound a promising candidate for further investigation.

The structural framework of N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide exhibits several key features that contribute to its chemical and biological properties. The tetrazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, often enhancing binding affinity and selectivity in drug-like molecules. Additionally, the carboxamide group can participate in hydrogen bonding interactions, which are crucial for the design of molecules with high binding affinity to biological targets. The 2,2-dimethoxyethyl side chain provides a hydrophobic anchor while the 4-methylphenyl group introduces steric and electronic modulation to the molecule.

In recent years, there has been a growing interest in tetrazole-containing compounds due to their diverse biological activities. Studies have shown that tetrazoles can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has been investigated for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this molecule may interact with enzymes and receptors involved in inflammation and cancer progression.

The synthesis of N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the tetrazole ring through cycloaddition reactions and the subsequent introduction of the carboxamide group via amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these transformations.

The pharmacological evaluation of N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Furthermore, this compound has shown potential as an antitumor agent by interfering with signaling pathways involved in cell proliferation and survival.

The use of computational methods has been instrumental in understanding the binding interactions of N-(2,2-dimethoxyethyl)-2-(4-methylphenyl)-H-1,...tetrazole-5-carboxamide

In conclusion,N-(...)-... exhibits intriguing structural features that make it a valuable candidate for further pharmaceutical development. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets. As research continues to uncover new applications for tetrazole-containing compounds,N-(...)-... is poised to play a significant role in the discovery and development of novel therapeutic agents.